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Compound of Interest

1-Methoxy-4-
Compound Name:
(phenylethynyl)benzene

cat. No.: B1585205

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for 1-Methoxy-4-(phenylethynyl)benzene, including operational and
disposal plans.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Methoxy-4-(phenylethynyl)benzene is
presented below. This information is critical for safe handling and storage.
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Property Value

CAS Number 7380-78-1[1][2][3]

Molecular Formula C1sH120[1][2][3][4]

Molecular Weight 208.26 g/mol [3][4]

Appearance Solid[1], Orange solid[5], Light yellow solid[6]
Purity 95%[1][5]

Melting Point 95°C[4]

Boiling Point 339.0 £ 25.0 °C (Predicted)[4]

Density 1.10 + 0.1 g/cm3 (Predicted)[4]

Hazard Identification and Personal Protective Equipment (PPE)

While specific toxicity data for 1-Methoxy-4-(phenylethynyl)benzene is limited, it should be
handled with the recognition of "having unknown hazards and toxicity"[5]. Based on the
handling guidelines for similar chemical structures, the following PPE is mandatory.

Core Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH approved.[7] A face
shield should be worn over
safety glasses if there is a risk

of splashing or explosion.[8]

Protects against splashes and

airborne particles.

Skin Protection

- Gloves: Nitrile rubber gloves
(minimum 0.11 mm thickness)
with a breakthrough time of at
least 480 minutes are
recommended for full contact.
[7] Gloves should be inspected
before use and disposed of
properly after handling.[7][9] -
Lab Coat: A flame-resistant lab
coat should be worn and fully
buttoned.[8][10]

Prevents skin contact with the

chemical.

Respiratory Protection

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges should be
used if a risk assessment
indicates it is necessary,
especially in the absence of
engineering controls like a
fume hood.[7]

Protects against inhalation of

dust or vapors.

Foot Protection

Closed-toe shoes must be

worn in the laboratory.[8][11]

Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan minimizes the risk of exposure and ensures procedural

consistency.
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1. Pre-Operational Checks:

e Engineering Controls: Ensure a chemical fume hood is operational and available.[7] Confirm
that an eyewash station and safety shower are accessible.[7]

e PPE Inspection: Inspect all PPE for damage or contamination before use.[7]

o Material Check: Verify the container of 1-Methoxy-4-(phenylethynyl)benzene is properly
labeled and intact.

2. Handling Procedure:

o Work Area: Conduct all handling of 1-Methoxy-4-(phenylethynyl)benzene within a certified
chemical fume hood to minimize inhalation of any dust or vapors.[7]

» Dispensing: Use appropriate tools, such as a spatula or weighing paper, to handle the solid.
Avoid creating dust.

» Spill Prevention: Keep the container closed when not in use. Use secondary containment
where appropriate.

3. Post-Handling:

» Decontamination: Clean the work area thoroughly after handling.

» Glove Removal: Use the proper glove removal technique to avoid skin contact with the outer
surface of the glove.[7]

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7][9]

Disposal Plan

Proper disposal of 1-Methoxy-4-(phenylethynyl)benzene and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance. All chemical products
should be treated as potentially hazardous and disposed of accordingly.[5]

1. Waste Segregation:

e Solid Waste: Contaminated materials such as gloves, weighing paper, and paper towels
should be collected in a designated, sealed, and chemically resistant container labeled as
"Hazardous Waste."[12]

e Unused Chemical: Any unused 1-Methoxy-4-(phenylethynyl)benzene must be disposed of
as hazardous chemical waste. Do not dispose of it down the drain or in regular trash.

o Empty Containers: Rinse empty containers three times with a suitable solvent (e.g., acetone
or ethanol). The rinsate must be collected and disposed of as hazardous liquid waste. After
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rinsing, the container can be disposed of according to institutional guidelines.[12]
2. Labeling and Storage:

» All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name.

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

3. Final Disposal:

» Arrange for the collection of hazardous waste by a certified disposal company in accordance
with local, state, and federal regulations.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-Methoxy-4-

(phenylethynyl)benzene, from preparation to disposal.
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Caption: Workflow for the safe handling and disposal of 1-Methoxy-4-
(phenylethynyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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